N-(2,4-dimethylphenyl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N3O3S2/c1-14-8-9-16(15(2)12-14)24-20(27)13-31-23-25-17-10-11-30-21(17)22(28)26(23)18-6-4-5-7-19(18)29-3/h4-9,12H,10-11,13H2,1-3H3,(H,24,27)
• InChI Key: JUQFTMQVADMFFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4OC)SCC3)C
• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol

Description

N-(2,4-dimethylphenyl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H23N3O3S2 and its molecular weight is 453.58. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition Applications

One area of application for similar compounds is in enzyme inhibition. For example, derivatives of thieno[2,3-d]pyrimidine have been identified as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and repair. This suggests potential use in designing cancer therapeutics by targeting these enzymes to inhibit tumor growth (Gangjee et al., 2008).

Imaging Applications

Another application is in the field of imaging, where pyrimidine derivatives have been used in the synthesis of radioligands for positron emission tomography (PET) imaging. These compounds can selectively bind to proteins or receptors in the body, allowing for the visualization of disease processes, such as inflammation or cancer, in real-time (Dollé et al., 2008).

Antitumor Activity

Research has also highlighted the antitumor activity of thieno[3,2-d]pyrimidine derivatives. Synthesis and evaluation of new derivatives have shown potent anticancer activity against various human cancer cell lines, suggesting a pathway for the development of new anticancer agents (Hafez & El-Gazzar, 2017).

Novel Derivatives and Biological Activities

Furthermore, the synthesis of new compounds based on pyrimidine scaffolds has been explored for a variety of potential biological activities. These include antimicrobial properties, indicating these compounds could serve as a basis for developing new antimicrobial agents (Hossan et al., 2012). Additionally, novel synthetic methods have led to derivatives with potential as anti-inflammatory and analgesic agents, suggesting wider pharmacological applications (Abu‐Hashem et al., 2020).